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Technical Monograph: 2-(Chloromethyl)-4-ethyl-1-methoxybenzene[1][2]

Executive Summary

2-(Chloromethyl)-4-ethyl-1-methoxybenzene (CAS 85944-01-0) is a specialized benzyl
chloride intermediate characterized by a unique substitution pattern that combines an electron-
donating methoxy group with a lipophilic ethyl moiety. This compound serves as a critical
electrophilic building block in medicinal chemistry and agrochemical synthesis, primarily utilized
to introduce the 2-methoxy-5-ethylbenzyl motif into pharmacophores. Its reactivity profile is
dominated by the labile benzylic chloride, making it a potent alkylating agent for nucleophilic
substitution reactions. This guide details its physicochemical properties, synthetic pathways,
reactivity mechanisms, and strategic applications in drug discovery.

Identity & Physicochemical Profile

The compound is an alkyl-substituted anisole derivative. The presence of the methoxy group at
the ortho position relative to the chloromethyl group significantly influences its electronic
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properties, enhancing the stability of the benzylic carbocation intermediate during SN1

reactions while maintaining high reactivity for SN2 displacements.

Table 1: Physicochemical Specifications

Property Value Notes

CAS Number 85944-01-0 Verified Identifier
2-(Chloromethyl)-4-ethyl-1- ]

IUPAC Name Primary Nomenclature
methoxybenzene
2-Methoxy-5-ethylbenzyl

Synonyms chloride; 2-Chloromethyl-4- Common laboratory usage

ethylanisole

Molecular Formula

C10H13CIO

Molecular Weight

184.66 g/mol

Physical State

Liquid or Low-Melting Solid

Typically an oil at RT

Boiling Point ~240-250 °C (Predicted) High BP due to polarity/ MW
- DCM, THF, Toluene, Ethyl )
Solubility Hydrolyzes in water
Acetate
- Moisture Sensitive; Light ]
Stability Store under inert gas at -20°C

Sensitive

Synthetic Pathways

The synthesis of 2-(Chloromethyl)-4-ethyl-1-methoxybenzene is typically achieved through

electrophilic aromatic substitution. The most robust industrial route is the Blanc

Chloromethylation of 4-ethylanisole.

Route A: Blanc Chloromethylation (Primary)

This method utilizes the directing effects of the substituents. The methoxy group is a strong

ortho/para director, while the ethyl group is a weak ortho/para director.
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e Substrate: 4-Ethylanisole (1-methoxy-4-ethylbenzene).

¢ Reagents: Formaldehyde (HCHO) or Paraformaldehyde, Hydrogen Chloride (HCI), Zinc
Chloride (ZnCl2) catalyst.

e Regioselectivity: The position ortho to the methoxy group (C2) is highly activated and
sterically accessible, favoring substitution at this site over the position ortho to the ethyl

group.

Route B: Chlorination of Alcohol (Alternative)

Used when high purity is required to avoid bis-chloromethylation byproducts.
e Precursor: (2-Methoxy-5-ethylphenyl)methanol.

e Reagent: Thionyl Chloride (SOCI2) or Methanesulfonyl chloride (MsCI)/LIiCI.
e Mechanism: SNi or SN2 displacement of the hydroxyl group.

Figure 1: Mechanism of Blanc Chloromethylation

4-Ethylanisole Electrophilic Attack

Ortho to OM
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Wheland Intermediate Cl- Substitution > 2-(Chloromethyl)-4-ethyl-
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HCHO + HCI Activation » Hydroxymethyl Cation
(ZnCI2 Catalyst) (+CH20H)

Click to download full resolution via product page

Caption: The methoxy group directs the electrophilic hydroxymethyl cation to the C2 position,
followed by rapid conversion to the chloride.

Reactivity & Mechanism

As a benzyl chloride, CAS 85944-01-0 is a versatile electrophile. Its reactivity is modulated by
the ortho-methoxy group, which can provide anchimeric assistance (neighboring group
participation), potentially accelerating substitution reactions but also increasing sensitivity to
hydrolysis.
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Key Reaction Classes:

o N-Alkylation (Amination): Reacts with primary/secondary amines to form benzylamines.
Critical for generating CNS-active pharmacophores.

o O-Alkylation (Etherification): Reacts with phenols or alcohols (Williamson Ether Synthesis) to
create biaryl ethers.

o C-Alkylation: Reacts with enolates or organometallics (Grignard/Lithium reagents) to extend
the carbon skeleton.

Experimental Protocol: General N-Alkylation

e Dissolution: Dissolve 1.0 eq of 2-(Chloromethyl)-4-ethyl-1-methoxybenzene in anhydrous
acetonitrile (MeCN).

» Base Addition: Add 1.5-2.0 eq of K2COs or DIPEA to scavenge HCI.

e Nucleophile: Add 1.1 eq of the target amine.

o Reflux: Heat to 60—80°C under N2z for 4-12 hours. Monitor via TLC/LC-MS.

o Workup: Filter salts, concentrate filtrate, and purify via flash chromatography (Hex/EtOAC).

Figure 2: Reactivity Workflow
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Caption: Divergent synthesis pathways utilizing the benzylic chloride handle for diverse scaffold
generation.

Applications in Drug Discovery

This compound is utilized to introduce the 2-methoxy-5-ethylbenzyl moiety. This specific
substitution pattern offers distinct advantages in Structure-Activity Relationship (SAR) studies:

o Lipophilicity Modulation: The ethyl group increases logP, improving membrane permeability
and blood-brain barrier (BBB) penetration compared to methyl analogs.

+ Conformational Locking: The ortho-methoxy group can form intramolecular hydrogen bonds
or induce steric clash, locking the rotation of the benzyl group and pre-organizing the
molecule for receptor binding.

e Metabolic Stability: The ethyl group is less prone to rapid metabolic oxidation than longer
alkyl chains, while the methoxy group blocks metabolic attack at the ortho position.

Target Classes:
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e GPCR Ligands: Used in the synthesis of antagonists for dopamine and serotonin receptors
where the benzyl group fits into hydrophobic pockets.

e Kinase Inhibitors: The benzyl moiety serves as a hydrophobic linker connecting the hinge-
binding motif to the solvent-exposed region.

Handling & Safety (SDS Summary)

Hazard Classification:

o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).
e Lachrymator: Vapors are highly irritating to eyes and mucous membranes.

e Sensitizer: Potential skin sensitizer.

Storage & Handling Protocol:

Atmosphere: Must be handled under nitrogen or argon. Moisture hydrolyzes the chloride to
the alcohol and HCI.

o Temperature: Store at -20°C to prevent polymerization or degradation.

o PPE: Wear chemical-resistant gloves (Nitrile/Neoprene), safety goggles, and a face shield.
Always manipulate in a functioning fume hood.

o Spill Control: Neutralize with aqueous sodium bicarbonate; absorb with inert material
(vermiculite).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.55791-52-1|1-(Chloromethyl)-2,4-dimethoxybenzene|BLD Pharm [bldpharm.com]

e 2. 17580-39-1|6-(Chloromethyl)-2-methoxy-1-methylnaphthalene|BLD Pharm
[bldpharm.com]

¢ To cite this document: BenchChem. [2-(Chloromethyl)-4-ethyl-1-methoxybenzene CAS
number]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2847659/docs#2-chloromethyl-4-ethyl-1-
methoxybenzene-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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